Cas no 1261588-47-9 (3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid)

• Product Name: 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid
• CAS No: 1261588-47-9
• MF: C₁₄H₇F₆NO₃
• MW: 351.200704813004
• CID: 4791376
• Update Time: 2025-10-28

3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid

• Inchi： 1S/C14H7F6NO3/c15-13(16,17)10-6-5-9(11(21-10)12(22)23)7-1-3-8(4-2-7)24-14(18,19)20/h1-6H,(H,22,23)
• InChI Key： PLYLGXPIKDSNPO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)O)=N1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 4.4
• Topological Polar Surface Area: 59.4

Additional information on 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid

3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid (CAS No. 1261588-47-9): An Overview

3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid (CAS No. 1261588-47-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid is composed of a picolinic acid core with two key functional groups: a trifluoromethoxy group at the para position of the phenyl ring and a trifluoromethyl group at the 6-position of the pyridine ring. These substituents contribute to the compound's high lipophilicity and metabolic stability, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The trifluoromethyl and trifluoromethoxy groups enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors, thereby modulating cellular processes involved in inflammation and cancer progression.

In addition to its therapeutic potential, 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid has been explored as a building block for the synthesis of more complex molecules. Its structural features make it an ideal starting material for the development of prodrugs, which can improve drug delivery and reduce side effects. For example, researchers at the University of California have utilized this compound to synthesize prodrugs that are more stable in physiological conditions and exhibit enhanced bioavailability.

The synthesis of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid involves several well-established chemical reactions. One common approach is to start with 4-trifluoromethoxybenzaldehyde, which undergoes a series of transformations including condensation, cyclization, and oxidation steps to yield the final product. The synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physical and chemical properties of 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water. These properties are crucial for its use in various applications, including pharmaceutical formulations and biological assays.

In terms of safety and handling, 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

The future prospects for 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve scalability.

In conclusion, 3-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)picolinic acid (CAS No. 1261588-47-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an important molecule for further investigation and development.